2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C17H24ClFN2O2/c1-3-8-21-9-6-14(7-10-21)20-17(22)12(2)23-16-5-4-13(19)11-15(16)18/h4-5,11-12,14H,3,6-10H2,1-2H3,(H,20,22)
• InChI Key: AKQKTUPAUDMADZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C(C)OC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C17H24ClFN2O2
• Molecular Weight: 342.8 g/mol

Description

2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide is a synthetic organic compound that belongs to the class of amides. This compound features a complex structure with multiple functional groups, including a chlorinated and fluorinated aromatic ring, a piperidine ring, and an amide linkage. Such compounds are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide typically involves multiple steps:

Formation of the Aromatic Ether: The initial step may involve the nucleophilic substitution of 2-chloro-4-fluorophenol with a suitable alkylating agent to form the aromatic ether.

Piperidine Derivative Formation: The next step could involve the synthesis of the piperidine derivative, which may be achieved through the reaction of a suitable amine with a propylating agent.

Amide Bond Formation: The final step involves coupling the aromatic ether with the piperidine derivative using an amide bond-forming reagent such as carbodiimide or a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This may include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be used to modify the functional groups, such as reducing the amide to an amine.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including analgesic or anti-inflammatory properties.

Industry: Utilized in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)acetamide
• 2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)butanamide

Uniqueness

2-(2-chloro-4-fluorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical properties compared to similar compounds. Its structure allows for specific interactions with molecular targets, making it a valuable compound for research and development.